1-(2-(Benzo[b]thiophen-3-yl)-2-hydroxyethyl)-3-(2-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H15F3N2O2S/c19-18(20,21)13-6-2-3-7-14(13)23-17(25)22-9-15(24)12-10-26-16-8-4-1-5-11(12)16/h1-8,10,15,24H,9H2,(H2,22,23,25)
• InChI Key: AYBVWMNRVTWXAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(CNC(=O)NC3=CC=CC=C3C(F)(F)F)O
• Molecular Formula: C18H15F3N2O2S
• Molecular Weight: 380.4 g/mol

Description

BTFU is a urea-based compound that was first synthesized in 2010 by a team of chemists led by Professor K. C. Nicolaou at Rice University. The compound was designed to target cancer cells by inhibiting the activity of certain enzymes that are overexpressed in cancer cells. Since its discovery, BTFU has been the subject of numerous scientific studies that have explored its potential as a therapeutic agent for various diseases.

Scientific Research Applications

Chemical Synthesis and Evaluation

A series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, designed to optimize the spacer length and test compounds with greater conformational flexibility, showed that a new flexible spacer is compatible with high inhibitory activities against acetylcholinesterase. This research suggests potential for developing inhibitors with a focus on interaction between pharmacophoric units and enzyme hydrophobic binding sites (Vidaluc et al., 1995).

Medicinal Chemistry Innovations

Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement facilitated a single-pot, racemization-free synthesis of hydroxamic acids and ureas from carboxylic acids. This method offers an environmentally friendly and cost-effective approach to synthesizing ureas, highlighting the compound's versatility in medicinal chemistry applications (Thalluri et al., 2014).

Biochemical Applications

Research on phenyl(trichloromethyl)carbinol reactions with substituted thioureas demonstrated the formation of heterocyclic compounds, offering insights into the synthesis of potentially bioactive compounds. The study emphasizes the compound's utility in creating diverse heterocycles through nucleophilic sulfur interactions (Reeve & Coley, 1979).

Anticancer Activity Studies

A major metabolite of N-(3,4-dihydro-2,2,4,4-tetramethyl-2H-1-benzothiopyran-6-yl)-N′-(4-nitrophenyl)thiourea, demonstrating strong anticancer activity, was synthesized. The synthesis aimed at identifying the active agent for potential kidney cancer treatment, highlighting the significant role of such compounds in developing therapeutic agents (Nammalwar et al., 2010).